N-(1,3-benzodioxol-5-ylmethyl)-2-(1,1,3-trioxo-1,2-benzothiazol-2-yl)acetamide

• IUPAC Name: N-(1,3-benzodioxol-5-ylmethyl)-2-(1,1,3-trioxo-1,2-benzothiazol-2-yl)acetamide
• InChI: InChI=1S/C17H14N2O6S/c20-16(18-8-11-5-6-13-14(7-11)25-10-24-13)9-19-17(21)12-3-1-2-4-15(12)26(19,22)23/h1-7H,8-10H2,(H,18,20)
• InChI Key: REEDOYRYLZBHGN-UHFFFAOYSA-N
• Canonical SMILES: C1OC2=C(O1)C=C(C=C2)CNC(=O)CN3C(=O)C4=CC=CC=C4S3(=O)=O
• Molecular Formula: C17H14N2O6S
• Molecular Weight: 374.4 g/mol

Description

N-(1,3-benzodioxol-5-ylmethyl)-2-(1,1,3-trioxo-1,2-benzothiazol-2-yl)acetamide, also known as BTA-EG6, is a synthetic compound that has gained attention in the scientific community for its potential applications in research studies. BTA-EG6 is a member of the benzothiazole family of compounds and has been found to have a unique mechanism of action that makes it useful for a variety of research applications.

Scientific Research Applications

Metabolic Stability Improvement

Stec et al. (2011) explored various 6,5-heterocycles as alternatives to the benzothiazole ring to reduce or eliminate metabolic deacetylation, improving the metabolic stability of PI3Kα and mTOR inhibitors, demonstrating the potential for developing more stable therapeutic agents [Stec et al., 2011].

Antitumor Activity

Yurttaş et al. (2015) synthesized N-[4-(benzothiazole-2-yl)phenyl]acetamide derivatives bearing different heterocyclic ring systems and screened them for antitumor activity against several human tumor cell lines, highlighting the promise of these derivatives in cancer therapy [Yurttaş et al., 2015].

Analgesic Activity

Kaplancıklı et al. (2012) investigated the analgesic properties of some acetamide derivatives, including N-(benzothiazol-2-yl)-2-[(1-substituted-1H-tetrazol-5-yl)thio]acetamide derivatives, indicating their potential in developing new analgesic drugs [Kaplancıklı et al., 2012].

Anti-Inflammatory and Kinase Inhibition

Tariq et al. (2018) synthesized novel N-(benzothiazol/oxazol-2-yl)-2-[(5-(phenoxymethyl)-4-aryl-4H-1,2,4-triazol-3-yl)thio] acetamide derivatives, investigated for anti-inflammatory activity and p38α MAP kinase inhibition, suggesting their application in inflammatory diseases and kinase-related disorders [Tariq et al., 2018].

Antimicrobial Activity

Rezki (2016) conducted a study on the antimicrobial activity of 1,2,3-triazoles tethering bioactive benzothiazole nucleus, presenting significant antimicrobial activities against a variety of bacterial and fungal strains, underlining the potential of benzothiazole acetamide derivatives as antimicrobial agents [Rezki, 2016].